N-[2-(1-Adamantyloxy)ethyl]-5-methoxy-2,4-dimethylbenzenesulfonamide

• Molecular Formula: C21H31NO4S
• Molecular Weight: 393.5 g/mol
• IUPAC Name: N-[2-(1-adamantyloxy)ethyl]-5-methoxy-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C21H31NO4S/c1-14-6-15(2)20(10-19(14)25-3)27(23,24)22-4-5-26-21-11-16-7-17(12-21)9-18(8-16)13-21/h6,10,16-18,22H,4-5,7-9,11-13H2,1-3H3
• InChI Key: ZJMIWGIRTGZTOY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)NCCOC23CC4CC(C2)CC(C4)C3)C

Description

N-[2-(1-Adamantyloxy)ethyl]-5-methoxy-2,4-dimethylbenzenesulfonamide, also known as ABE-M, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ABE-M is a sulfonamide derivative that has been shown to exhibit anti-inflammatory and analgesic properties.

Mechanism of Action

The exact mechanism of action of N-[2-(1-Adamantyloxy)ethyl]-5-methoxy-2,4-dimethylbenzenesulfonamide is not fully understood. However, it is believed to act by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This compound has also been shown to inhibit the activation of the NF-κB signaling pathway, which plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation and pain in various animal models. It has also been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This compound has been shown to have a good safety profile in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(1-Adamantyloxy)ethyl]-5-methoxy-2,4-dimethylbenzenesulfonamide is its potential therapeutic applications in the treatment of various inflammatory and pain-related conditions. This compound has also been shown to have a good safety profile in animal studies. However, one of the main limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-[2-(1-Adamantyloxy)ethyl]-5-methoxy-2,4-dimethylbenzenesulfonamide. One potential direction is to further investigate its mechanism of action and its potential use in the treatment of various inflammatory and pain-related conditions. Another potential direction is to develop more efficient synthesis methods for this compound, which could increase its availability for research purposes. Additionally, the development of more water-soluble forms of this compound could help to overcome some of the limitations associated with its low solubility.

Synthesis Methods

The synthesis of N-[2-(1-Adamantyloxy)ethyl]-5-methoxy-2,4-dimethylbenzenesulfonamide involves the reaction of 5-methoxy-2,4-dimethylbenzenesulfonyl chloride with 2-(1-adamantyloxy)ethylamine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane, and the product is purified using column chromatography. The yield of this compound obtained through this method is typically around 60%.

Scientific Research Applications

N-[2-(1-Adamantyloxy)ethyl]-5-methoxy-2,4-dimethylbenzenesulfonamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory and analgesic properties in various animal models. This compound has also been studied for its potential use in the treatment of neuropathic pain, inflammatory bowel disease, and multiple sclerosis.